Cas no 1805280-67-4 (5-Chloro-3-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-acetonitrile)

• Product Name: 5-Chloro-3-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-acetonitrile
• CAS No: 1805280-67-4
• MF: C₉H₄ClF₅N₂
• MW: 270.586478233337
• CID: 4871543
• Update Time: 2025-05-20

5-Chloro-3-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-3-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-acetonitrile

• Inchi： 1S/C9H4ClF5N2/c10-5-3-17-7(9(13,14)15)6(8(11)12)4(5)1-2-16/h3,8H,1H2
• InChI Key： BLQSPMRKDLRDRH-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(F)(F)F)C(C(F)F)=C1CC#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 310
• XLogP3: 2.7
• Topological Polar Surface Area: 36.7

Additional information on 5-Chloro-3-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-acetonitrile

Introduction to 5-Chloro-3-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-acetonitrile (CAS No. 1805280-67-4)

5-Chloro-3-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-acetonitrile is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, identified by its CAS number 1805280-67-4, is characterized by its unique structural features, which include the presence of multiple fluorinated substituents and a chloro group. These structural elements contribute to its distinct chemical properties, making it a valuable intermediate in the synthesis of various biologically active molecules.

The compound's molecular structure consists of a pyridine core, which is a common scaffold in many pharmacologically relevant molecules. The pyridine ring is substituted with a chloro group at the 5-position, a difluoromethyl group at the 3-position, and a trifluoromethyl group at the 2-position. Additionally, the 4-position of the pyridine ring is attached to an acetonitrile moiety. This specific arrangement of functional groups imparts unique reactivity and electronic properties to the molecule, which are exploited in synthetic chemistry and drug discovery.

One of the most notable aspects of 5-Chloro-3-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-acetonitrile is its utility as a building block in the synthesis of more complex molecules. The presence of multiple fluorinated groups makes it particularly interesting for medicinal chemists who are seeking to develop compounds with enhanced metabolic stability and improved binding affinity to biological targets. Fluoroalkyl groups, such as difluoromethyl and trifluoromethyl, are frequently incorporated into drug candidates due to their ability to modulate pharmacokinetic properties and improve overall drug efficacy.

Recent research has highlighted the importance of 5-Chloro-3-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-acetonitrile in the development of novel therapeutic agents. For instance, studies have demonstrated its role as an intermediate in the synthesis of kinase inhibitors, which are crucial for treating various types of cancer and inflammatory diseases. The compound's ability to serve as a precursor for these inhibitors stems from its reactive chloro and nitrile functional groups, which can undergo further modifications to yield highly specific pharmacophores.

In addition to its applications in pharmaceuticals, this compound has also shown promise in agrochemical research. The structural features of 5-Chloro-3-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-acetonitrile make it a suitable candidate for developing novel pesticides and herbicides. These compounds often require specific chemical properties to effectively target pests while minimizing environmental impact, and the fluorinated substituents in this molecule contribute to such characteristics.

The synthesis of 5-Chloro-3-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-acetonitrile involves multi-step organic reactions that require precise control over reaction conditions. The introduction of fluorinated groups, in particular, demands specialized techniques due to the high reactivity and sensitivity of these elements. Advances in synthetic methodologies have made it possible to produce this compound with high yield and purity, enabling researchers to explore its full potential in various applications.

One area where this compound has seen significant interest is in the development of antiviral agents. The unique electronic properties of its fluorinated substituents allow it to interact with viral enzymes and proteins in ways that traditional non-fluoro compounds cannot. This has led to the discovery of several promising lead compounds that are currently being investigated further in preclinical studies.

The future prospects for 5-Chloro-3-(difluoromethyl)-2-(trifluoromethyl)pyridine-4-acetonitrile appear promising, with ongoing research aimed at expanding its applications across multiple domains. As our understanding of molecular interactions continues to grow, new opportunities for utilizing this compound are likely to emerge. Its role as a versatile intermediate will undoubtedly continue to be central to advancements in both pharmaceuticals and agrochemicals.